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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752 Get Quote

Technical Support Center: 6-Azidotetrazolo[1,5-
b]pyridazine
Disclaimer: 6-Azidotetrazolo[1,5-b]pyridazine is a high-hazard energetic material that has

been reported to detonate spontaneously.[1][2][3][4] All work with this compound must be

conducted by trained personnel in a controlled laboratory environment with appropriate safety

measures in place, including but not limited to, the use of a blast shield, personal protective

equipment (PPE), and adherence to all institutional and regulatory safety protocols. This

document provides guidance on emergency procedures and should not be considered a

substitute for a comprehensive risk assessment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-Azidotetrazolo[1,5-b]pyridazine?

A1: The primary hazard is its potential for spontaneous and violent detonation.[1][2][3][4] It is a

high-nitrogen content heterocyclic azide, a class of compounds known for their explosive

properties.[1][5] It has been observed to detonate upon standing, even after being handled

without incident multiple times.[1][2][3][4] It is also sensitive to heat and may be sensitive to

shock and friction. Additionally, like other organic azides, it may be highly toxic and can form

explosive heavy metal azides if it comes into contact with metals like copper, lead, or iron.

Q2: Are there any known incompatibilities for this compound?
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A2: Yes. Based on general knowledge of organic azides, 6-Azidotetrazolo[1,5-b]pyridazine
should be considered incompatible with:

Acids: Can form highly toxic and explosive hydrazoic acid.

Heavy Metals: Can form highly shock-sensitive and explosive metal azides. Avoid contact

with metal spatulas, stir bars, and containers.

Halogenated Solvents: Can form explosive di- and tri-azidomethane compounds.

Strong Oxidizing and Reducing Agents: Can lead to a violent reaction.

Heat, Shock, and Friction: Can initiate detonation.

Q3: What are the signs of decomposition or instability?

A3: Visual signs of decomposition are not well-documented for this specific compound.

However, for energetic materials in general, any change in color, crystal structure, or gas

evolution should be treated as a sign of instability. Given its reported spontaneous detonation, it

is crucial to handle this compound with the assumption that it is unstable.[1][2][3][4]

Q4: Is there a safer alternative to 6-Azidotetrazolo[1,5-b]pyridazine?

A4: Yes, a one-pot synthesis has been developed to directly convert 3,6-dichloropyridazine to

the non-energetic intermediate, 6-hydroxytetrazolo[1,5-b]pyridazine.[1][6] This avoids the

isolation of the hazardous azido intermediate. The experimental protocol for this safer

alternative is provided in the "Experimental Protocols" section of this guide.
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Scenario Immediate Action Cleanup Procedure Waste Disposal

Small Spill (Solid)

1. Evacuate the

immediate area. 2.

Notify personnel in the

vicinity. 3. Do not

attempt to clean up

without appropriate

PPE.

1. Wear appropriate

PPE (see below). 2.

Gently cover the spill

with a non-reactive

absorbent material

(e.g., vermiculite,

sand). 3. Using non-

sparking, non-metallic

tools (e.g., plastic or

ceramic), carefully

sweep the material

into a designated,

labeled waste

container. 4.

Decontaminate the

spill area with a basic

solution (e.g., 10%

sodium hydroxide)

followed by a water

rinse.

1. All contaminated

materials must be

treated as explosive

and toxic waste. 2.

Dispose of in

accordance with

institutional and

regulatory guidelines

for explosive waste.

Small Spill (Solution) 1. Evacuate the

immediate area. 2.

Notify personnel in the

vicinity. 3. Do not

attempt to clean up

without appropriate

PPE.

1. Wear appropriate

PPE (see below). 2.

Absorb the spill with a

non-reactive

absorbent material

(e.g., vermiculite,

sand). 3. Using non-

sparking, non-metallic

tools, collect the

absorbed material into

a designated, labeled

waste container. 4.

Decontaminate the

spill area with a basic

solution (e.g., 10%

1. All contaminated

materials must be

treated as explosive

and toxic waste. 2.

Dispose of in

accordance with

institutional and

regulatory guidelines

for explosive waste.
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sodium hydroxide)

followed by a water

rinse.

Large Spill

1. IMMEDIATELY

EVACUATE THE

LABORATORY. 2.

Activate the fire alarm

and notify emergency

services. 3. Inform

emergency

responders of the

nature of the spilled

material.

- -

Personnel Exposure
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Exposure Route Immediate Action First Aid Medical Attention

Skin Contact

1. Immediately flush

the affected area with

copious amounts of

water for at least 15

minutes. 2. Remove

contaminated clothing

while under the safety

shower.

-
Seek immediate

medical attention.

Eye Contact

1. Immediately flush

eyes with a gentle

stream of water for at

least 15 minutes,

holding the eyelids

open.

-
Seek immediate

medical attention.

Inhalation

1. Move the individual

to fresh air

immediately.

If the person is not

breathing, provide

artificial respiration.

Seek immediate

medical attention.

Ingestion

1. Do not induce

vomiting. 2. If the

person is conscious,

rinse their mouth with

water.

-
Seek immediate

medical attention.

Fire Incident
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Scenario Action

Small Fire (not involving the compound)

1. If safe to do so, use a Class D fire

extinguisher (for flammable metals) or a CO2

extinguisher. 2. DO NOT USE WATER.

Fire involving the compound or a large fire

1. IMMEDIATELY EVACUATE THE

LABORATORY. 2. Activate the fire alarm and

notify emergency services. 3. Inform emergency

responders of the presence of an explosive and

toxic compound.

Quantitative Data Summary
Property Value Source

Molecular Formula C4H2N8 PubChem

Molecular Weight 162.11 g/mol PubChem

Appearance Solid General

Thermal Stability

Decomposes at 128-129 °C,

reported to be thermally stable

up to 140 °C in one study.

[2]

Impact Sensitivity
Modest impact sensitivity (>3.3

J) reported in one study.
[2]

Explosive Behavior

Can detonate spontaneously

upon standing.[1][2][3][4]

Violently explosive.[2]

Explosion noted when in

contact with triethyl phosphite.

[2]

[1][2][3][4]

Nitrogen/Carbon Ratio 2.0 [1][2][3][4]
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One-Pot Synthesis of 6-hydroxytetrazolo[1,5-
b]pyridazine (Safer Alternative)
This protocol is adapted from a published report and describes the in-situ hydrolysis of the

hazardous azide intermediate to a more stable product.[1][6]

Materials:

3,6-dichloropyridazine

Sodium azide (NaN3)

Sodium hydroxide (NaOH)

Water

Ethanol

Procedure:

In a reaction vessel behind a blast shield, combine 3,6-dichloropyridazine and sodium azide

in a mixture of ethanol and water.

Heat the reaction mixture as per the original synthesis of 6-Azidotetrazolo[1,5-
b]pyridazine.

After the initial reaction to form the azide is complete (as determined by appropriate

analytical methods), dilute the reaction mixture with water.

Add 5 equivalents of sodium hydroxide (NaOH) to the mixture.

Heat the resulting mixture at 60 °C for 2 hours to facilitate the hydrolysis of the intermediate

azide.

After cooling, perform a standard aqueous workup to isolate the 6-hydroxytetrazolo[1,5-

b]pyridazine product.

Note: This procedure avoids the isolation of the explosive 6-Azidotetrazolo[1,5-b]pyridazine.
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Mandatory Visualizations
Caption: Emergency spill response workflow for 6-Azidotetrazolo[1,5-b]pyridazine.

Caption: First aid procedures for personnel exposure to 6-Azidotetrazolo[1,5-b]pyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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